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Compound of Interest

Compound Name:
N-butyryl-L-Homoserine lactone-

d5

Cat. No.: B10767133 Get Quote

Proper Disposal of N-butyryl-L-Homoserine
lactone-d5
This document provides essential safety and logistical information for the proper disposal of N-
butyryl-L-Homoserine lactone-d5 (CAS Number: 2701379-46-4), ensuring the safety of

laboratory personnel and compliance with environmental regulations.

Hazard Profile and Safety Information
N-butyryl-L-Homoserine lactone-d5 is not classified as a hazardous substance according to

the Globally Harmonized System (GHS). However, standard laboratory chemical handling and

disposal procedures should always be followed. The safety data sheet indicates a low hazard

level, but notes that the compound is slightly hazardous for water, and large quantities should

not be allowed to enter groundwater or sewage systems.

Quantitative Hazard Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10767133?utm_src=pdf-interest
https://www.benchchem.com/product/b10767133?utm_src=pdf-body
https://www.benchchem.com/product/b10767133?utm_src=pdf-body
https://www.benchchem.com/product/b10767133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Rating
System

Health Fire Reactivity

NFPA Rating 0 0 0

HMIS Rating 0 0 0

Data sourced from the

Safety Data Sheet.

Ratings are on a scale

of 0 (minimal hazard)

to 4 (severe hazard).

Detailed Disposal Protocol
While the safety data sheet suggests that smaller quantities can be disposed of with household

waste, standard laboratory practice and environmental diligence require a more stringent

approach. Disposal of any chemical waste should comply with institutional policies and local

regulations, which typically involve collection by an Environmental Health and Safety (EHS)

department.[1][2]

Step-by-Step Disposal Procedure:

Waste Identification: A laboratory chemical is considered waste when it is no longer intended

for use.[1] Identify all N-butyryl-L-Homoserine lactone-d5 materials designated for

disposal, including pure substance, solutions, and grossly contaminated items.

Segregation: Keep the N-butyryl-L-Homoserine lactone-d5 waste separate from other

incompatible chemical waste streams to prevent unintended reactions.[2][3]

Containerization:

Place the chemical waste into a suitable, leak-proof container that is compatible with the

substance.[1] Plastic containers are often preferred over glass to minimize the risk of

breakage.[2]

Ensure the container is in good condition and can be securely closed.[1] Keep the

container closed except when adding waste.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b10767133?utm_src=pdf-body
https://www.benchchem.com/product/b10767133?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling:

Clearly label the waste container with the words "Hazardous Waste".[1][2]

Write the full chemical name: "N-butyryl-L-Homoserine lactone-d5". Do not use

abbreviations or formulas.[1][2]

List all constituents if it is a mixed waste solution.[2]

Include the date of waste generation, the laboratory or room number, and the principal

investigator's name.[2]

Storage: Store the labeled waste container in a designated, secure area away from general

laboratory traffic and incompatible materials pending collection.[3]

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal service to schedule a pickup.[1][3]

Do not dispose of this chemical down the drain or in the regular trash.[1][2]

Decontamination of Empty Containers and Labware
Empty Containers:

Triple-rinse the empty container with an appropriate solvent capable of removing the

chemical residue.[1]

Collect the rinsate (the solvent used for rinsing) and manage it as chemical waste

following the protocol above.[1]

After this decontamination procedure, the rinsed container may be disposed of in the

regular trash or recycled according to institutional guidelines.[1][4]

Contaminated Labware:

Labware (e.g., glassware, pipette tips) that is grossly contaminated with N-butyryl-L-
Homoserine lactone-d5 should be decontaminated by rinsing.[5]

Collect the rinsate as chemical waste.
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Alternatively, package the contaminated labware in a suitable container, label it as

"Hazardous Waste" with the chemical name, and arrange for professional disposal.[1]

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
butyryl-L-Homoserine lactone-d5 and associated materials.
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Disposal Workflow: N-butyryl-L-Homoserine lactone-d5

Identify Waste Material
(Unused chemical, solutions,

contaminated labware)

Empty Container?

Material is...

Contaminated Labware?

No
Triple-rinse container

with appropriate solvent.

Yes

1. Place in a compatible,
sealed waste container.

No
(Bulk/Solution Waste) Yes

2. Label Container:
- 'Hazardous Waste'

- Full Chemical Name
- Date & PI Info

3. Store in designated
secure area.

4. Contact EHS for
professional disposal.

Collect rinsate as
chemical waste.

Dispose of rinsed container
in regular trash/recycling.

Click to download full resolution via product page

Caption: Disposal workflow for N-butyryl-L-Homoserine lactone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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